Cas no 2091651-02-2 (rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans)

• Product Name: rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans
• CAS No: 2091651-02-2
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 5239417
• Update Time: 2025-05-23

rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-methyl-3-(trifluoromethyl)-,(2R,3S)-rel-
• rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans

• Inchi： 1S/C6H10F3NO/c1-4-5(6(7,8)9)10-2-3-11-4/h4-5,10H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： FQYGBPAJFYLRIB-UHNVWZDZSA-N
• SMILES： N1CCO[C@H](C)[C@H]1C(F)(F)F

Additional information on rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans

Introduction to rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans (CAS No. 2091651-02-2)

Rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans (CAS No. 2091651-02-2) is a chiral morpholine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by the presence of a trifluoromethyl group and a methyl group on the morpholine ring, which confer it with distinct chemical and physical properties.

The racemic form of this compound, denoted as rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans, consists of an equal mixture of the two enantiomers. The racemic nature of this compound makes it particularly interesting for studies involving enantioselective synthesis and chiral resolution techniques. These techniques are crucial in the development of pharmaceuticals, where the biological activity and safety profile can differ significantly between enantiomers.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to provide high yields and excellent stereoselectivity. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed asymmetric synthesis route that achieved high enantioselectivity and diastereoselectivity.

The biological activity of rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans has been explored in various contexts. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the compound's potential as a modulator of G protein-coupled receptors (GPCRs). The results indicated that this compound exhibited significant activity in modulating specific GPCRs, suggesting its potential as a lead molecule for drug discovery in neurological disorders.

Furthermore, the presence of the trifluoromethyl group in rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans imparts unique electronic and steric properties that can influence its interactions with biological targets. This feature has been leveraged in the design of novel ligands for nuclear receptors and other protein targets. A recent study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity as selective estrogen receptor modulators (SERMs), which could have applications in treating hormone-related cancers.

The physicochemical properties of rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans, such as its solubility and stability, are also important considerations for its use in pharmaceutical formulations. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, making it suitable for various delivery systems. Additionally, its stability under different conditions has been studied to ensure its reliability during long-term storage and transportation.

In terms of safety and toxicity profiles, preliminary studies have indicated that rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans is generally well-tolerated at therapeutic doses. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy. These studies are ongoing and are expected to provide valuable insights into the potential therapeutic applications of this compound.

The future research directions for rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans include optimizing its pharmacokinetic properties through structural modifications and exploring its potential as a prodrug or drug conjugate. Additionally, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale for commercial applications.

In conclusion, rac-(2R,3S)-2-methyl-3-(trifluoromethyl)morpholine, trans (CAS No. 2091651-02-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.